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Compound of Interest

Compound Name: Revosimeline

CAS No.: 1810001-96-7

Cat. No.: B610451

Get Quote

Introduction & Pharmacological Context
Revosimeline (ethyl (1S,5R)-3-(3-oxo-2,8-diazaspiro[4.5]decan-8-yl)-8-

azabicyclo[3.2.1]octane-8-carboxylate) is a highly selective, investigational muscarinic

acetylcholine M1 receptor agonist[1]. Structurally distinct from earlier muscarinic agents like

xanomeline, it is primarily utilized in neuropharmacological research targeting cognitive

processing disorders such as Alzheimer's disease and schizophrenia[2].

Because Revosimeline is an investigational product (IP) with potent parasympathomimetic

properties, its disposal extends beyond standard chemical waste management. Environmental

release of M1 agonists can lead to severe cholinergic toxicity in aquatic ecosystems and

wildlife[3]. Therefore, our disposal protocols are designed not just for regulatory compliance,

but to ensure the complete mechanistic inactivation of the azabicyclo pharmacophore.

The Causality of Destruction: Why Incineration?
As application scientists, we must understand why we execute a protocol. Revosimeline
contains an ethyl carboxylate group attached to a rigid azabicyclo core[1]. While base-

catalyzed hydrolysis can cleave the ester linkage and reduce immediate receptor-binding
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affinity, the remaining spiro-fused degradation products may still possess off-target biological

activity.

Therefore, chemical neutralization is only a pre-treatment. High-temperature incineration

(>1000°C) is the only self-validating method to guarantee the complete thermal oxidation of the

nitrogenous core into harmless byproducts (CO2, H2O, and NOx)[4].

Regulatory Framework & Accountability
Under FDA regulations (21 CFR 312.59) and institutional Investigational Drug Service (IDS)

standards, the disposition of unused investigational drugs must be meticulously

documented[5]. We employ a "dual-verification" system: every disposal event must be logged

in an IP accountability system (e.g., Vestigo®) by one scientist and independently verified by a

second[4]. This ensures a closed-loop, self-validating chain of custody that builds absolute trust

in your laboratory's operational integrity.
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Protocol A: Inactivation and Disposal of Liquid
Admixtures
Use this protocol for cell culture media, assay buffers, or diluted IP containing Revosimeline.

Collection: Aspirate all liquid waste containing Revosimeline into a designated, shatterproof

RCRA-compliant hazardous waste carboy.

Chemical Pre-Treatment (Hydrolysis): In a fume hood, slowly add 1M NaOH to the liquid

waste to achieve a pH of >10. Stir gently for 30 minutes.

Causality: The alkaline environment catalyzes the hydrolysis of Revosimeline's ethyl

carboxylate ester, disrupting the 3D conformation required for M1 receptor docking before

the waste even leaves your facility.

Labeling: Seal the carboy and affix a label reading: "Hazardous Pharmaceutical Waste -

Investigational M1 Agonist (Revosimeline) - Chemically Inactivated."

Transfer: Transfer the carboy to Environmental Health and Safety (EHS) for final high-

temperature incineration[4].

Protocol B: Disposal of Solid Waste and Consumables
Use this protocol for pipette tips, microplates, and contaminated PPE.

Segregation: Do not mix Revosimeline-contaminated plastics with standard biohazardous

waste.

Containment: Place all solid consumables directly into a rigid, puncture-resistant RCRA trace

hazardous waste bin (typically black or yellow, depending on regional EHS guidelines)[4].

Sealing & Destruction: Once the bin is 3/4 full, seal it permanently. EHS will collect this bin

for direct incineration.

Protocol C: Handling Unused or Expired Intact Vials
Use this protocol for intact IP vials following study closure or expiration.
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Quarantine: Immediately transfer expired or unused intact vials to a secure, temperature-

monitored quarantine zone (maintained at 2°C to 8°C)[5].

Sponsor Notification: Initiate a 30-day hold and contact the study sponsor for disposition

instructions[4].

Execution & Documentation:

If Return is Requested: Package the vials using sponsor-provided shipping materials and

return via a tracked courier[6].

If Onsite Destruction is Authorized: Do NOT open or crush the vials (this prevents

aerosolization of the API). Dispose of the intact vials directly into the RCRA hazardous

waste bin[4].

Validation: Log the drug name, strength, lot number, quantity, and date of destruction/return

in the IP accountability system, requiring a dual-signature sign-off[6].

Disposal Workflow Visualization
Below is the logical decision tree for managing Revosimeline waste, ensuring compliance from

generation to final destruction.
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Decision tree for Revosimeline waste management, routing to sponsor return or incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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